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Compound of Interest

Compound Name: 3-Methoxyphthalide

Cat. No.: B186545

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxyphthalide, systematically known as 3-methoxy-2-benzofuran-1(3H)-one, is a
chemical compound belonging to the phthalide class of lactones. Its structure, characterized by
a methoxy group at the 3-position of the isobenzofuranone core, makes it a subject of interest
in organic synthesis and medicinal chemistry. This technical guide provides an in-depth
overview of its chemical identity, properties, synthesis, and potential applications relevant to the
scientific community.

Chemical Identification

Identifier Value

IUPAC Name 3-methoxy-2-benzofuran-1(3H)-one
CAS Number 4122-57-0

Molecular Formula CoHsOs

Molecular Weight 164.16 g/mol

Synonyms 3-Methoxyphthalide

Physicochemical and Spectroscopic Data
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A comprehensive collection of quantitative data for 3-Methoxyphthalide is crucial for its
application in research and development. The following table summarizes key physical and
spectroscopic properties.
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Property Value Source

113.4-114.7 °C (for the related
) ) isomer 5-

Melting Point _ [1]
methoxyisobenzofuran-1(3H)-
one)

Boiling Point Not available

Solubility Not available

H NMR (300 MHz, CDCls) &
(ppm)

3.89 (s, 3H, -OCHs), 5.25 (s,
2H, -CH2-), 6.91 (d, J = 0.6 Hz,
1H, Ar-H), 7.02 (dd, J = 8.4,
0.6 Hz, 1H, Ar-H), 7.80 (d, J =
8.4 Hz, 1H, Ar-H) (for the
related isomer 5-
methoxyisobenzofuran-1(3H)-

one)

[1]

13C NMR (75 MHz, CDCls) &
(ppm)

56.1, 69.3, 106.2, 116.7,
118.2, 127.4, 149.6, 164.9,
171.1 (for the related isomer 5-
methoxyisobenzofuran-1(3H)-

one)

[1]

IR (cm™1)

3032, 2922, 2852, 1736, 1601,
1489, 1452, 1361, 1333, 1261,
1146, 1036, 986, 773 (for the
related isomer 5-
methoxyisobenzofuran-1(3H)-

one)

[1]

Mass Spectrum (HR-EIMS

m/z)

[M+H]* Calcd for CoHsOs:
165.0552; Found: 165.0606
(for the related isomer 5-
methoxyisobenzofuran-1(3H)-

one)

[1]
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Note: Some of the provided data pertains to the closely related isomer, 5-
methoxyisobenzofuran-1(3H)-one, due to the limited availability of specific data for the 3-
methoxy isomer. This information can serve as a valuable reference point for characterization.

Synthesis of Phthalide Derivatives: Experimental
Protocols

While a specific protocol for the synthesis of 3-Methoxyphthalide is not readily available in the
reviewed literature, a general and adaptable method for the synthesis of a related compound,
5-methoxyisobenzofuran-1(3H)-one, is presented below. This protocol can be modified by
starting with the appropriate regioisomer of methoxybenzoic acid to yield 3-Methoxyphthalide.

Synthesis of 5-Methoxyisobenzofuran-1(3H)-one[1]

This procedure involves a palladium-catalyzed carbonylation reaction.

Materials:

Palladium(ll) acetate (Pd(OAc)2)

Potassium bicarbonate (KHCOs)

4-Methoxybenzoic acid

Dibromomethane (CH2Brz)

Anhydrous solvent (e.g., DMF or DMSO)

Celite

Procedure:

o Areaction tube equipped with a magnetic stir bar is charged with palladium(ll) acetate (0.1
eq), potassium bicarbonate (2.5 eq), and 4-methoxybenzoic acid (1.0 eq).

e The tube is sealed with a Teflon cap, and the reaction mixture is stirred in dibromomethane
(as the solvent and carbonyl source) at 140 °C for 18 hours.
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 After cooling to room temperature, the mixture is filtered through a pad of Celite.
e The filtrate is concentrated under reduced pressure.

e The resulting residue is purified by silica gel column chromatography using a mixture of
hexane and ethyl acetate (e.g., 2:1 v/v) as the eluent to afford the desired product.

Potential Applications in Drug Discovery and
Development

Phthalide derivatives are recognized for their diverse biological activities, making them
attractive scaffolds in drug discovery.[2][3] While specific studies on 3-Methoxyphthalide are
limited, the broader class of phthalides has demonstrated a range of pharmacological
properties, including:

o Anti-inflammatory effects: Some phthalides have been shown to inhibit the production of pro-
inflammatory mediators.[3]

» Antioxidant activity: The phthalide core can be substituted to enhance its antioxidant
properties.[3]

o Anxiolytic potential: Certain phthalimide derivatives, which share structural similarities, have
been investigated for their anxiolytic effects, suggesting a potential area of exploration for
phthalides.

The methoxy group in 3-Methoxyphthalide can influence its pharmacokinetic and
pharmacodynamic properties, potentially enhancing its interaction with biological targets.
Further research is warranted to explore the specific biological activities of this compound.

Logical Workflow for Phthalide Synthesis

The synthesis of functionalized phthalides often follows a logical progression from starting
materials to the final product. The following diagram illustrates a generalized workflow for the
synthesis of a methoxy-substituted phthalide, adaptable for the synthesis of 3-
Methoxyphthalide.

Caption: Generalized workflow for the synthesis of methoxy-substituted phthalides.
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Experimental Design for Biological Screening

For researchers interested in the pharmacological potential of 3-Methoxyphthalide, a logical
experimental workflow for initial biological screening is outlined below. This workflow
progresses from in vitro assays to more complex cell-based models.

Experimental Workflow for Biological Screening of 3-Methoxyphthalide

3-Methoxyphthalide

In Vitro Assay$

Antioxidant Assays Enzyme Inhibition Assays
(e.g., DPPH, ABTS) (e.g., COX, LOX)

ell-Based Assays

Cytotoxicity Assays
(e.g., MTT, LDH)

'

Anti-inflammatory Assays
(e.g., NO, Cytokine production in LPS-stimulated macrophages)

'

Signaling Pathway Analysis
(e.g., Western Blot, gPCR)

Click to download full resolution via product page

Caption: A stepwise workflow for the initial biological evaluation of 3-Methoxyphthalide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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